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Compound of Interest

Compound Name: LB-60-OF61

Cat. No.: B8105898 Get Quote

An in-depth guide to LB-60-OF61, a potent and selective inhibitor of nicotinamide

phosphoribosyltransferase (NAMPT), designed for researchers, scientists, and drug

development professionals. This document provides detailed application notes and protocols

based on currently available data.

Application Notes
Introduction

LB-60-OF61 is a novel small molecule inhibitor of nicotinamide phosphoribosyltransferase

(NAMPT), a key enzyme in the NAD+ salvage pathway.[1][2][3] By inhibiting NAMPT, LB-60-
OF61 effectively depletes intracellular NAD+ levels, leading to cellular energy crisis and

subsequent cell death. This compound has demonstrated potent cytotoxic activity, with marked

selectivity for cancer cell lines overexpressing the MYC oncogene.[1][4][5] The chemical

formula for LB-60-OF61 is C29H30N6O2, and its CAS number is 794461-93-1.[1][6]

Mechanism of Action

NAMPT is the rate-limiting enzyme in the salvage pathway that synthesizes NAD+ from

nicotinamide. NAD+ is an essential coenzyme for numerous cellular processes, including redox

reactions, DNA repair, and cell signaling. Cancer cells, particularly those with high metabolic

rates and MYC overexpression, are highly dependent on the NAMPT-mediated NAD+ salvage

pathway for their survival and proliferation. LB-60-OF61 inhibits NAMPT, leading to a rapid

decline in intracellular NAD+ pools. This disruption of cellular metabolism triggers an energy

crisis, ultimately inducing apoptosis and cell death in susceptible cancer cells.[4][7]
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Applications

Cancer Research: LB-60-OF61 is a valuable tool for studying the role of NAMPT and NAD+

metabolism in cancer biology. Its selectivity for MYC-overexpressing cells makes it

particularly relevant for research into MYC-driven malignancies.[1][4]

Drug Development: As a potent NAMPT inhibitor, LB-60-OF61 serves as a lead compound

for the development of novel anticancer therapeutics targeting cellular metabolism.

Cell Biology: This compound can be used to investigate the downstream effects of NAD+

depletion on various cellular processes, such as signaling pathways, mitochondrial function,

and stress responses.

Quantitative Data
Parameter Value Cell Line Reference

IC50 ~30 nM HCT116 [1][2]

Experimental Protocols
Protocol 1: In Vitro Cell Viability Assay

This protocol outlines a general procedure for determining the cytotoxic effects of LB-60-OF61
on a cancer cell line of interest (e.g., HCT116).

Materials:

LB-60-OF61 (powder or DMSO stock solution)

Cancer cell line of interest (e.g., HCT116)

Appropriate cell culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Trypsin-EDTA
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Phosphate Buffered Saline (PBS)

96-well cell culture plates

Cell viability reagent (e.g., CellTiter-Glo®, MTT, or similar)

Multimode plate reader

Procedure:

Cell Seeding:

Culture cells to ~80% confluency.

Trypsinize, count, and resuspend cells in fresh medium to the desired seeding density.

Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of

medium.

Incubate overnight at 37°C, 5% CO2.

Compound Preparation and Treatment:

Prepare a stock solution of LB-60-OF61 in DMSO (e.g., 10 mM).

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentrations (e.g., ranging from 1 nM to 10 µM).

Carefully remove the medium from the wells and add 100 µL of the medium containing the

different concentrations of LB-60-OF61. Include a vehicle control (DMSO) and a no-

treatment control.

Incubate for 48-72 hours at 37°C, 5% CO2.

Cell Viability Measurement:

After the incubation period, measure cell viability using your chosen reagent according to

the manufacturer's instructions.
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For example, if using CellTiter-Glo®, add the reagent to each well, incubate for the

recommended time, and measure luminescence using a plate reader.

Data Analysis:

Normalize the data to the vehicle control.

Plot the cell viability against the log of the LB-60-OF61 concentration.

Calculate the IC50 value using a non-linear regression curve fit (e.g., log(inhibitor) vs.

response -- variable slope).
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Caption: Signaling pathway of NAMPT and its inhibition by LB-60-OF61.
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In Vitro Cell Viability Assay Workflow
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Caption: Experimental workflow for a cell viability assay using LB-60-OF61.

Commercial Suppliers
LB-60-OF61 is available from several commercial suppliers for research purposes, including:

InvivoChem[1]

MedchemExpress[2]

APExBIO[8]

Adooq Bioscience[3]

CymitQuimica[9]

Ace Therapeutics[10]

CP Lab Safety[11]

ChemicalBook[6]

Note: This product is for research use only and not for human or therapeutic use. Researchers

should consult the safety data sheet (SDS) provided by the supplier before handling this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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